Cas no 24209-38-9 (7-Amino-3-(1-methyl-5-tetrazolylthio)methyl-3-cephem-4-carboxylic Acid)

• Product Name: 7-Amino-3-(1-methyl-5-tetrazolylthio)methyl-3-cephem-4-carboxylic Acid
• CAS No: 24209-38-9
• MF: C₁₀H₁₂N₆O₃S₂
• MW: 328.370677947998
• MDL: MFCD04038120
• CID: 52456
• PubChem ID: 483175
• Update Time: 2025-11-02

7-Amino-3-(1-methyl-5-tetrazolylthio)methyl-3-cephem-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 7-Amino-3-(1-methyltetrazol-5-ylthiomethyl)-3-cephem-4-carboxylic acid
• 7-TMCA
• 7-Amino-3-(1-methyl-5-tetrazolylthio)methyl-3-cephem-4-carboxylic Acid
• (7-TMCA)7-Amino-3-methyl tetrazolyl cephalosporanic acid
• 7-AMINO-3-METHYL TETRAZOLYL CEPHALOSPORANIC ACID (7-TMCA)
• 7-AMTCA
• 7-TMCA(7-ACT)
• (6R)-7t-amino-3-(1-methyl-1H-tetrazol-5-ylsulfanylmethyl)-8-oxo-(6rH)-5-thi
• (6R-trans)-7-amino-3-{[(1-methyl-1H-tetrazol-5-yl)thio]methyl}-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• 3-(1-Methyl-1H-tetra-zolyl)thiomethyl-7-aminocephalosporanicacid
• 7-amino-2-carboxy-3-[(1-methyl-1,2,3,4-tetrazol-5-yl)-thiomethyl]-8-oxo-5-thia-1-aza-bicyclo[4.2.0]oct-2-ene
• 7-Amino-3-[(1-methyltetrazol-5-yl)-thiomethyl]-cephalosporanic acid
• 5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 7-amino-3-[[(1-methyl-1h-tetrazol-5-yl)thio]methyl]-8-oxo-
• BAS 06290984
• MLS006011385
• XUTQHTOXGKVJPN-UHFFFAOYSA-N
• STK182582
• VZ30977
• SMR000277965
• SY103136
• (6R-trans)-7-Amino-3-(((1-methyl-1H-tetrazol-5-yl)thio)methyl)-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-car
• 24209-38-9
• 7beta-amino-3-(1-methyl-1H-tetrazol-5-yl)thiomethyl-3-cephem-4-carboxylic acid
• (6R,7R)-7-amino-3-((1-methyl-1H-tetrazol-5-ylthio)methyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• 7-Amino-3-(1-methyltetrazol-5-ylthiomethyl)-3-cephem-4-carboxylicacid
• 7-amino-3-{[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]methyl}-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, (6R,7R)-
• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 7-amino-3-[[(1-methyl-1H-tetrazol-5-yl)thio]methyl]-8-oxo-, (6R-trans)-
• DTXSID701105488
• (6S)-3-(1-((1H-TETRAZOL-5-YL)THIO)ETHYL)-7-AMINO-8-OXO-5-THIA-1-AZABICYCLO[4.2.0]OCT-2-ENE-2-CARBOXYLIC ACID
• Z3244526053
• (6R,7R)-7-amino-3-{[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]methyl}-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• SCHEMBL9074977
• (6R,7R)-7-Amino-3-(((1-methyl-1H-tetrazol-5-yl)thio)methyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 7-amino-3-[[(1-methyl-1H-tetrazol-5-yl)thio]methyl]-8-oxo-, (6R,7R)-
• XUTQHTOXGKVJPN-SVGQVSJJSA-N
• F20440
• (6R-trans)-7-Amino-3-(((1-methyl-1H-tetrazol-5-yl)thio)methyl)-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid
• (6r,7r)-7-amino-3-{[(1-methyl-1h-tetrazol-5-yl)thio]-methyl}-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic
• H8XPJ7E8AX
• (6R,7R)-7-Amino-3-(((1-methyl-1H-tetrazol-5-yl)thio)methyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid
• (6R,7R)-7-Amino-3-[[(1-methyl-1H-tetrazol-5-yl)thio]methyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• AS-15771
• AKOS025311515
• EN300-6479202
• CS-0151207

• MDL： MFCD04038120
• Inchi： 1S/C10H12N6O3S2/c1-15-10(12-13-14-15)21-3-4-2-20-8-5(11)7(17)16(8)6(4)9(18)19/h5,8H,2-3,11H2,1H3,(H,18,19)/t5-,8-/m1/s1
• InChI Key： XUTQHTOXGKVJPN-SVGQVSJJSA-N
• SMILES： S1CC(CSC2=NN=NN2C)=C(C(=O)O)N2C([C@H]([C@@H]12)N)=O

Computed Properties

• Exact Mass: 328.04100
• Monoisotopic Mass: 328.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -3.6
• Topological Polar Surface Area: 178

Experimental Properties

• Color/Form: Not determined
• Density: 2.04
• Boiling Point: 695.2℃ at 760 mmHg
• Flash Point: 374.2 ºC
• Refractive Index: 1.956
• PSA: 177.83000
• LogP: -0.47850
• Solubility: Not determined

7-Amino-3-(1-methyl-5-tetrazolylthio)methyl-3-cephem-4-carboxylic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：UN 3283 6.1/PG 3
• WGK Germany：3
• Safety Instruction： S20/21; S28; S45
• Hazardous Material Identification：
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C(BD19604)
• Risk Phrases：R23/25; R33; R50/53
• Packing Group：III
• Packing Group：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 7-Amino-3-(1-methyl-5-tetrazolylthio)methyl-3-cephem-4-carboxylic Acid

7-Amino-3-(1-methyl-5-tetrazolylthio)methyl-3-cephem-4-carboxylic Acid (CAS No. 24209-38-9): A Comprehensive Overview

7-Amino-3-(1-methyl-5-tetrazolylthio)methyl-3-cephem-4-carboxylic Acid (CAS No. 24209-38-9) is a significant intermediate in the synthesis of cephalosporin antibiotics. This compound belongs to the 3-cephem-4-carboxylic acid family, which is widely recognized for its role in developing broad-spectrum antibiotics. The presence of the 1-methyl-5-tetrazolylthio moiety enhances its biological activity, making it a valuable building block in pharmaceutical chemistry.

The molecular structure of 7-Amino-3-(1-methyl-5-tetrazolylthio)methyl-3-cephem-4-carboxylic Acid features a β-lactam ring, a hallmark of cephalosporin derivatives. This structural component is crucial for its antibacterial properties, as it inhibits bacterial cell wall synthesis. Researchers and pharmaceutical companies are increasingly interested in this compound due to its potential in addressing antibiotic resistance, a pressing global health concern.

In recent years, the demand for 7-Amino-3-(1-methyl-5-tetrazolylthio)methyl-3-cephem-4-carboxylic Acid has surged, driven by the growing need for novel antibiotics. The compound's versatility allows for modifications that can target resistant bacterial strains, making it a focal point in drug development. Its CAS No. 24209-38-9 is frequently searched in academic and industrial databases, reflecting its importance in the field.

One of the key applications of 7-Amino-3-(1-methyl-5-tetrazolylthio)methyl-3-cephem-4-carboxylic Acid is in the synthesis of third-generation cephalosporins. These antibiotics are known for their efficacy against Gram-negative bacteria, which are often resistant to other classes of antibiotics. The compound's 1-methyl-5-tetrazolylthio group contributes to enhanced stability and bioavailability, making it a preferred choice for pharmaceutical formulations.

The synthesis of 7-Amino-3-(1-methyl-5-tetrazolylthio)methyl-3-cephem-4-carboxylic Acid involves multi-step chemical processes, including acylation and nucleophilic substitution. Advanced techniques such as green chemistry and enzymatic catalysis are being explored to improve the yield and reduce environmental impact. These innovations align with the industry's shift toward sustainable practices, a topic of high interest among researchers and policymakers.

Quality control is paramount in the production of 7-Amino-3-(1-methyl-5-tetrazolylthio)methyl-3-cephem-4-carboxylic Acid. Analytical methods like HPLC and NMR spectroscopy are employed to ensure purity and consistency. The compound's CAS No. 24209-38-9 is often referenced in regulatory documents, underscoring its compliance with international standards.

Market trends indicate a steady growth in the demand for 7-Amino-3-(1-methyl-5-tetrazolylthio)methyl-3-cephem-4-carboxylic Acid, particularly in regions with high incidences of bacterial infections. The compound's role in combating antimicrobial resistance (AMR) has garnered attention from healthcare providers and researchers alike. As the global community intensifies efforts to address AMR, the significance of this compound is expected to rise further.

In conclusion, 7-Amino-3-(1-methyl-5-tetrazolylthio)methyl-3-cephem-4-carboxylic Acid (CAS No. 24209-38-9) is a pivotal intermediate in antibiotic development. Its unique structural features and broad applications make it a subject of ongoing research and commercial interest. With the increasing focus on sustainable and effective healthcare solutions, this compound is poised to play a critical role in the future of medicine.